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Compound of Interest |

(2-Fluoro-4-
Compound Name: methoxyphenyl)hydrazine
hydrochloride

Cat. No.: B591565

\ J

An In-depth Technical Guide to (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride. This compound is a
valuable building block in medicinal chemistry and drug development.

Core Chemical Properties

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride is a white solid organic compound.[1]
It is a hydrazine derivative that plays a significant role in pharmaceutical research and the
synthesis of agrochemicals and dyes.[1]
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Property Value Source
CAS Number 940298-93-1 [1][2]
Molecular Formula C7H10CIFN20 [1][2]
Molecular Weight 192.62 g/mol [11[2]
Appearance White Solid [1]
Purity >95% [2]
Solubility Likely soluble in water [3]

Synthesis and Experimental Protocols

The synthesis of aryl hydrazine hydrochlorides, such as (2-Fluoro-4-
methoxyphenyl)hydrazine hydrochloride, typically involves a multi-step process starting
from the corresponding aniline derivative.

General Synthesis Protocol for Aryl Hydrazine
Hydrochlorides

A common method for the preparation of this class of compounds is through the diazotization of
the corresponding aniline, followed by reduction.

Experimental Protocol:

e Diazotization:

[¢]

Suspend the starting aniline (e.g., 2-Fluoro-4-methoxyaniline) in a solution of concentrated
hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice bath.

[¢]

[¢]

Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature
below 5 °C.

[¢]

Stir the resulting diazonium salt solution at a low temperature for a short period.
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e Reduction:

o In a separate flask, prepare a solution of a reducing agent, such as tin(ll) chloride in
concentrated hydrochloric acid, and cool it in an ice bath.

o Slowly add the previously prepared diazonium salt solution to the reducing agent solution,
keeping the temperature low.

o After the addition is complete, continue to stir the reaction mixture for several hours,
allowing it to slowly warm to room temperature.

« |solation and Purification:
o Collect the precipitated solid by filtration.
o Wash the solid with a suitable solvent, such as diethyl ether, to remove impurities.

o Dry the purified (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride product.
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General Synthesis Workflow for (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
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Analytical Workflow for Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591565#2-fluoro-4-methoxyphenyl-hydrazine-
hydrochloride-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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